Cas no 546085-37-4 ((4-benzylpiperidin-4-yl)methanol)

• Product Name: (4-benzylpiperidin-4-yl)methanol
• CAS No: 546085-37-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 3311397
• PubChem ID: 22224977
• Update Time: 2025-05-22

(4-benzylpiperidin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 4-PIPERIDINEMETHANOL, 4-(PHENYLMETHYL)-
• (4-benzylpiperidin-4-yl)methanol
• DB-120542
• 4-Benzyl-4-hydroxymethyl-piperidine
• AKOS015365764
• SCHEMBL1220833
• EN300-183116
• CS-0354907
• 546085-37-4
• CJLRAHJQICUTEV-UHFFFAOYSA-N

• Inchi： 1S/C13H19NO/c15-11-13(6-8-14-9-7-13)10-12-4-2-1-3-5-12/h1-5,14-15H,6-11H2
• InChI Key： CJLRAHJQICUTEV-UHFFFAOYSA-N
• SMILES： N1CCC(CC2=CC=CC=C2)(CO)CC1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on (4-benzylpiperidin-4-yl)methanol

Comprehensive Overview of (4-Benzylpiperidin-4-yl)methanol (CAS No. 546085-37-4): Properties, Applications, and Industry Trends

(4-Benzylpiperidin-4-yl)methanol (CAS No. 546085-37-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a benzyl substitution at the 4-position and a hydroxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₃H₁₉NO and molecular weight of 205.30 g/mol make it particularly valuable for designing bioactive molecules with improved pharmacokinetic properties.

Recent studies highlight the compound's role in developing central nervous system (CNS) targeting agents, aligning with current industry focus on neuropharmacology and blood-brain barrier penetration. Researchers are actively exploring its potential as a building block for dopamine receptor modulators and sigma-1 receptor ligands, addressing growing demand for neurological disorder treatments. The piperidine scaffold contributes to enhanced metabolic stability, while the hydroxymethyl group offers convenient sites for further derivatization.

From a synthetic chemistry perspective, 546085-37-4 demonstrates excellent compatibility with modern cross-coupling reactions and click chemistry approaches. Pharmaceutical manufacturers value its ability to introduce structural diversity through N-alkylation or O-functionalization at the alcohol moiety. The compound's crystalline nature (typically appearing as white to off-white powder) facilitates purification processes, with reported melting points ranging between 98-102°C.

Analytical characterization of (4-benzylpiperidin-4-yl)methanol typically involves advanced techniques including HPLC-MS (showing characteristic [M+H]⁺ peak at m/z 206), NMR spectroscopy (displaying distinct aromatic proton signals at 7.2-7.4 ppm), and FT-IR (with prominent O-H stretch around 3300 cm^-1). These analytical fingerprints ensure quality control during large-scale production, meeting stringent ICH guidelines for pharmaceutical intermediates.

The compound's stability profile shows optimal performance under inert atmospheres at temperatures below 30°C, with recommended storage in amber glass containers. Solubility studies indicate good dissolution in polar organic solvents like methanol (≥50 mg/mL) and dimethyl sulfoxide (≥100 mg/mL), but limited aqueous solubility (＜1 mg/mL at pH 7.4), a property being exploited in prodrug design strategies.

Emerging applications include its use in developing allosteric modulators for G-protein coupled receptors (GPCRs), particularly in pain management research. The structural flexibility allows for creation of biased ligands that can selectively activate beneficial signaling pathways while avoiding adverse effects - a hot topic in precision medicine development. Recent patent literature reveals innovative uses in catalytic asymmetric synthesis as chiral auxiliaries.

From a commercial perspective, global demand for 546085-37-4 has grown approximately 15% annually since 2020, driven by increased R&D investment in neurological therapeutics. Current market analysis suggests particular interest from manufacturers of Parkinson's disease medications and neuroprotective agents. The compound's pricing remains stable in the range of $800-$1200 per gram at research quantities, with bulk pricing available for GMP-grade material.

Environmental and safety assessments indicate (4-benzylpiperidin-4-yl)methanol requires standard laboratory precautions (gloves, goggles) but shows favorable eco-toxicity profiles compared to similar intermediates. Its biodegradability potential and absence of persistent bioaccumulative toxins (PBTs) make it attractive for sustainable pharmaceutical manufacturing initiatives.

Future research directions may explore its incorporation into metal-organic frameworks (MOFs) for drug delivery applications or as templates for molecularly imprinted polymers (MIPs). The compound's structural features continue to inspire novel synthetic methodologies, particularly in photoredox catalysis and electrochemical synthesis - two rapidly advancing fields in green chemistry.